3-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2-fluoro-4-methoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO2/c1-16-8-4-5-9(11(13)7-8)10-3-2-6-14-12(10)15/h2-7H,1H3,(H,14,15)
• InChI Key: SVWSSROQPVQWTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=CNC2=O)F
• Molecular Formula: C12H10FNO2
• DSSTOX Substance ID: DTXSID80682803
• Molecular Weight: 219.21 g/mol
• CAS RN: 1261996-42-2

Description

3-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyridine, 95% (3-F2MHP-2HOP-95%) is a synthetic compound that has been studied for its potential applications in scientific research. It is a derivative of pyridine, a heterocyclic aromatic compound, and has a fluoro-methoxy group attached to the phenyl ring. This compound is highly reactive and has been used in various scientific research applications, including biochemical and physiological studies.

Scientific Research Applications

3-F2MHP-2HOP-95% has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the structure-activity relationships of compounds, as well as to investigate the mechanisms of action of various drugs. Additionally, it has been used to study the effects of various compounds on the metabolism of cells, as well as to investigate the effects of drugs on the regulation of gene expression.

Mechanism of Action

The mechanism of action of 3-F2MHP-2HOP-95% is not entirely understood. However, it is believed that the fluoro-methoxy group attached to the phenyl ring enhances the reactivity of the compound and increases its affinity for certain cellular targets. Additionally, the hydroxypyridine moiety may act as a catalyst for the binding of the compound to certain cellular targets.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-F2MHP-2HOP-95% have been studied in various scientific research applications. It has been shown to have a variety of effects on cell metabolism, including the regulation of gene expression and the inhibition of certain enzymes. Additionally, it has been shown to have an effect on the activity of certain proteins and receptors, as well as the transport of certain compounds across cell membranes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-F2MHP-2HOP-95% in lab experiments include its high reactivity and its ability to bind to certain cellular targets. Additionally, it is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using this compound in lab experiments, such as the potential for toxicity and the potential for the compound to interact with other compounds in the experiment.

Future Directions

There are a number of potential future directions for the use of 3-F2MHP-2HOP-95%. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research into the synthesis and optimization of the compound could lead to more efficient and cost-effective production. Finally, further research into the potential toxicity of the compound could lead to the development of safer and more effective uses.

Synthesis Methods

3-F2MHP-2HOP-95% is synthesized by a two-step process. The first step involves the reaction of 3-fluoro-4-methoxybenzaldehyde with 2-hydroxypyridine in aqueous potassium hydroxide to form 3-fluoro-4-methoxy-2-hydroxypyridine. The second step involves the reaction of the intermediate with trimethylsilyl chloride in the presence of a base, such as pyridine, to form 3-F2MHP-2HOP-95%.